Cas no 142057-47-4 (5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid
• CAS No: 142057-47-4
• MF: C₁₄H₁₀O₄S
• MW: 274.291802883148
• CID: 2774785
• PubChem ID: 71344123
• Update Time: 2025-04-21

5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 142057-47-4
• 5-(Phenylsulfanyl)benzene-1,3-dicarboxylic acid
• DTXSID10770606

• Inchi： 1S/C14H10O4S/c15-13(16)9-6-10(14(17)18)8-12(7-9)19-11-4-2-1-3-5-11/h1-8H,(H,15,16)(H,17,18)
• InChI Key： XQJQTWGEBFALDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 274.02997997Da
• Monoisotopic Mass: 274.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų